Cas no 125880-88-8 (Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI))

• Product Name: Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI)
• CAS No: 125880-88-8
• MF: C₂₀H₃₀N₈
• MW: 382.505802631378
• CID: 173351
• PubChem ID: 147935
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-[6-(2-amino-4-carbamimidoylanilino)hexylamino]benzenecarboximidamide
• 125880-88-8
• DTXSID70154983
• BDBM50368078
• 1,6-Di(4-amidino-2-aminophenylamino)hexane
• CHEMBL22206
• 4,4'-(1,6-Hexanediyldiimino)bis(3-aminobenzenecarboximidamide)
• 3-amino-4-[6-(2-amino-4-carbamimidoyl-anilino)hexylamino]benzamidine
• CHEMBL1204161
• Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI)

• Inchi： 1S/C20H30N8/c21-15-11-13(19(23)24)5-7-17(15)27-9-3-1-2-4-10-28-18-8-6-14(20(25)26)12-16(18)22/h5-8,11-12,27-28H,1-4,9-10,21-22H2,(H3,23,24)(H3,25,26)
• InChI Key： WHBMNMVYLUEXCI-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C(=N)N)=CC=1N)CCCCCCNC1C=CC(C(=N)N)=CC=1N

Computed Properties

• Exact Mass: 382.2597
• Monoisotopic Mass: 382.259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 671.5°Cat760mmHg
• Flash Point: 359.9°C
• Refractive Index: 1.668
• PSA: 175.84